Cas no 442535-56-0 (3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea)

• Product Name: 3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea
• CAS No: 442535-56-0
• MF: C₂₆H₂₉N₃O₂S
• MW: 447.592365026474
• CID: 6571822
• Update Time: 2025-10-31

3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea
• 1-(6-methoxybenzo[d]thiazol-2-yl)-3-((1R,5R)-3-(p-tolyl)adamantan-1-yl)urea
• Urea, N-(6-methoxy-2-benzothiazolyl)-N'-[3-(4-methylphenyl)tricyclo[3.3.1.13,7]dec-1-yl]-

• Inchi： 1S/C26H29N3O2S/c1-16-3-5-19(6-4-16)25-11-17-9-18(12-25)14-26(13-17,15-25)29-23(30)28-24-27-21-8-7-20(31-2)10-22(21)32-24/h3-8,10,17-18H,9,11-15H2,1-2H3,(H2,27,28,29,30)
• InChI Key： KVENMYLNZBETLA-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(OC)C=C2S1)C(NC12CC3CC(CC(C4=CC=C(C)C=C4)(C3)C1)C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea

Compound CAS No 442535-56-0: A Comprehensive Overview

The compound with CAS No 442535-56-0, known as 3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. The molecule consists of a benzothiazole core, which is a heterocyclic aromatic system, and an adamantane moiety, a diamondoid structure known for its stability and rigidity. These structural features contribute to the compound's exceptional thermal stability and mechanical properties.

Recent studies have highlighted the potential of this compound in the field of drug delivery systems. The benzothiazole group within the molecule exhibits strong fluorescence properties, making it an ideal candidate for use as a fluorescent probe in biological imaging applications. Additionally, the adamantane moiety enhances the compound's solubility in organic solvents, which is crucial for its application in drug delivery where solubility is a key factor. Researchers have explored the use of this compound as a carrier for hydrophobic drugs, demonstrating its ability to encapsulate and release drugs in a controlled manner.

Another area where this compound has shown promise is in catalytic applications. The rigid structure of the adamantane group provides a stable platform for attaching catalytic sites, making it suitable for use in asymmetric catalysis. Recent experiments have shown that this compound can act as a highly efficient catalyst in certain organic reactions, such as the synthesis of chiral molecules. Its ability to maintain its structural integrity under harsh reaction conditions makes it a valuable asset in industrial catalysis.

The synthesis of 3-(6-methoxy-1,3-benzothiazol-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the preparation of the benzothiazole ring through condensation reactions and the subsequent coupling with the adamantane moiety via urea formation. This synthesis pathway has been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of various applications.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, it is recommended to handle it with care due to its potential sensitivity to light and oxygen. Proper storage in dark containers and controlled environments is essential to maintain its stability and functionality.

Looking ahead, ongoing research is focused on expanding the applications of this compound into new areas such as sensors and nanotechnology. Its unique combination of fluorescence properties and structural rigidity makes it an ideal candidate for use in developing advanced sensors capable of detecting minute concentrations of analytes. Additionally, researchers are exploring its potential as a building block for constructing nanostructured materials with tailored properties.

In conclusion, CAS No 442535-56-0 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional properties make it a valuable tool in fields ranging from drug delivery to catalysis and sensing technologies. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific innovation.